Cas no 2138396-57-1 (1-(Dimethylcarbamoyl)ethane-1-sulfonyl fluoride)

• Product Name: 1-(Dimethylcarbamoyl)ethane-1-sulfonyl fluoride
• CAS No: 2138396-57-1
• MF: C₅H₁₀FNO₃S
• MW: 183.20120382309
• CID: 6333110
• PubChem ID: 165453131
• Update Time: 2025-10-31

1-(Dimethylcarbamoyl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2138396-57-1
• 1-(dimethylcarbamoyl)ethane-1-sulfonyl fluoride
• EN300-727970
• 1-(Dimethylcarbamoyl)ethane-1-sulfonyl fluoride

• Inchi： 1S/C5H10FNO3S/c1-4(11(6,9)10)5(8)7(2)3/h4H,1-3H3
• InChI Key： HTKRFXZXHRHMGV-UHFFFAOYSA-N
• SMILES： S(C(C)C(N(C)C)=O)(=O)(=O)F

Computed Properties

• Exact Mass: 183.03654252g/mol
• Monoisotopic Mass: 183.03654252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 62.8Ų

Additional information on 1-(Dimethylcarbamoyl)ethane-1-sulfonyl fluoride

Recent Advances in the Application of 1-(Dimethylcarbamoyl)ethane-1-sulfonyl fluoride (CAS: 2138396-57-1) in Chemical Biology and Drug Discovery

1-(Dimethylcarbamoyl)ethane-1-sulfonyl fluoride (CAS: 2138396-57-1) has emerged as a promising chemical probe and therapeutic agent in the field of chemical biology and drug discovery. This sulfonyl fluoride derivative has garnered significant attention due to its unique reactivity profile and potential applications in covalent inhibitor design, activity-based protein profiling (ABPP), and targeted protein degradation. Recent studies have elucidated its mechanism of action, highlighting its ability to selectively modify nucleophilic residues in proteins, making it a valuable tool for studying enzyme function and developing novel therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1-(Dimethylcarbamoyl)ethane-1-sulfonyl fluoride as a covalent inhibitor of serine hydrolases. The researchers employed structural-activity relationship (SAR) analysis to optimize the compound's selectivity and potency, leading to the development of highly specific probes for several disease-relevant enzymes. The study also revealed that this compound exhibits favorable pharmacokinetic properties, including good membrane permeability and metabolic stability, suggesting its potential as a lead compound for drug development.

In the context of targeted protein degradation, a recent Nature Chemical Biology publication (2024) reported the successful application of 1-(Dimethylcarbamoyl)ethane-1-sulfonyl fluoride in the design of proteolysis-targeting chimeras (PROTACs). The sulfonyl fluoride moiety served as a warhead that selectively binds to the target protein, while the attached ligand recruits an E3 ubiquitin ligase, facilitating the degradation of the target protein. This approach demonstrated remarkable efficacy in degrading several challenging drug targets, including transcription factors and scaffolding proteins that were previously considered "undruggable."

Further advancements in the field have explored the use of 1-(Dimethylcarbamoyl)ethane-1-sulfonyl fluoride in activity-based protein profiling (ABPP) platforms. A 2024 study in Cell Chemical Biology developed a novel ABPP workflow incorporating this compound, enabling comprehensive mapping of reactive cysteines and serines in complex proteomes. This technology has provided unprecedented insights into protein function and drug-target interactions, particularly in the context of cancer biology and neurodegenerative diseases.

The safety profile and toxicological characteristics of 1-(Dimethylcarbamoyl)ethane-1-sulfonyl fluoride have also been investigated in recent preclinical studies. Results from these studies indicate that the compound exhibits a favorable therapeutic window, with minimal off-target effects observed at pharmacologically relevant concentrations. These findings support the continued development of this compound and its derivatives for therapeutic applications.

Looking forward, researchers anticipate that 1-(Dimethylcarbamoyl)ethane-1-sulfonyl fluoride and its analogs will play an increasingly important role in chemical biology and drug discovery. Ongoing studies are exploring its application in new therapeutic areas, including infectious diseases and autoimmune disorders, while additional work focuses on improving its selectivity and reducing potential side effects. The unique properties of this compound make it a versatile tool for both basic research and translational medicine, with several derivatives currently in various stages of preclinical and clinical development.